Cas no 1213122-17-8 ((2R)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol
• CAS No: 1213122-17-8
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 6375101
• PubChem ID: 66514575
• Update Time: 2025-05-21

(2R)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol
• 1213122-17-8
• AKOS015929084
• EN300-1831091

• Inchi： 1S/C8H7F4NO/c9-4-1-3(5(13)2-14)6(10)8(12)7(4)11/h1,5,14H,2,13H2/t5-/m0/s1
• InChI Key： CPCMVDXQAJQKDC-YFKPBYRVSA-N
• SMILES： FC1C(=C(C(=CC=1[C@H](CO)N)F)F)F

Computed Properties

• Exact Mass: 209.04637650g/mol
• Monoisotopic Mass: 209.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2R)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol

Comprehensive Overview of (2R)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol (CAS No. 1213122-17-8): Properties, Applications, and Research Insights

The compound (2R)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol (CAS No. 1213122-17-8) is a chiral amino alcohol derivative featuring a tetrafluorophenyl group. Its unique structural attributes, including the stereogenic center at the 2-position and the electron-withdrawing tetrafluorophenyl moiety, make it a valuable intermediate in pharmaceutical and agrochemical synthesis. Researchers and industries are increasingly interested in this compound due to its potential applications in asymmetric catalysis, drug discovery, and material science.

One of the most searched questions related to (2R)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol is its role in chiral synthesis. The compound's enantiomeric purity is critical for producing optically active pharmaceuticals, such as protease inhibitors and kinase modulators. Recent studies highlight its utility in constructing fluorinated bioactive molecules, a growing trend in medicinal chemistry to enhance metabolic stability and bioavailability. This aligns with the rising demand for fluorine-containing drugs, a hot topic in drug development forums and publications.

From a synthetic perspective, the tetrafluorophenyl group in CAS No. 1213122-17-8 offers distinct advantages. Fluorination is a key strategy in modern medicinal chemistry, as it can significantly alter a molecule's lipophilicity, binding affinity, and in vivo stability. The compound’s amino alcohol functionality further enables its use as a ligand or building block for complex molecular architectures. These properties have spurred interest in its scalable synthesis, with researchers exploring green chemistry approaches to minimize environmental impact—a priority in today's sustainable science landscape.

Another trending discussion revolves around the analytical characterization of (2R)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol. Advanced techniques like HPLC, NMR, and mass spectrometry are essential for verifying its stereochemical integrity and purity. These methods are frequently searched by quality control professionals and academic researchers, reflecting the compound's relevance in high-precision applications. Furthermore, its stability under various conditions is a common query, particularly for industrial-scale storage and handling.

In the context of material science, CAS No. 1213122-17-8 has shown promise in designing fluorinated polymers and liquid crystals. The incorporation of fluorinated aromatic systems can enhance thermal stability and optical properties, making them suitable for electronic displays and advanced coatings. This interdisciplinary potential aligns with searches for innovative materials, a rapidly growing niche in both academic and industrial research.

To summarize, (2R)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol (CAS No. 1213122-17-8) is a multifaceted compound with broad applicability. Its significance in chiral synthesis, fluorine chemistry, and material innovation positions it at the forefront of contemporary scientific inquiry. As interest in sustainable and high-performance chemicals grows, this compound is poised to play a pivotal role in shaping future advancements across multiple disciplines.